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Compound of Interest

1-hexadecyl-3-methylimidazolium
Compound Name:
bromide

Cat. No.: B1149077

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core characteristics of the ionic
liquid 1-hexadecyl-3-methylimidazolium bromide ([C16mim]Br). It is designed to be a
valuable resource for researchers, scientists, and professionals in drug development, offering
detailed information on its physicochemical properties, synthesis, experimental protocols, and
potential applications.

Physicochemical Characteristics

1-Hexadecyl-3-methylimidazolium bromide is an imidazolium-based ionic liquid
characterized by a long C16 alkyl chain attached to the imidazolium cation, with bromide as the
counter-anion.[1] This structure imparts amphiphilic properties, making it behave as a
surfactant.[1][2] It typically appears as a white to light yellow powder or crystalline solid.[1]

Table 1: Key Physicochemical Properties of [C16mim]Br
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Property Value References
Molecular Formula C20H39BrN2 [3][4]
Molecular Weight 387.44 g/mol [3114]
CAS Number 132361-22-9 [31[4]

White to light yellow
Appearance ] ) [1]
powder/crystalline solid

Melting Point 42-68 °C [L][4][5][6]
Decomposition Temperature Onset reported above 150 °C [1]
Purity (typical) >97% [1]

Synthesis of [C16mim]Br

The synthesis of 1-hexadecyl-3-methylimidazolium bromide is typically achieved through a
quaternization reaction involving the S_N2 substitution of 1-bromohexadecane with 1-
methylimidazole.[1][5][7]

Experimental Protocol: Synthesis of [C16mim]Br

Materials:

1-methylimidazole (99% purity)

1-bromohexadecane (97% purity)

Ethyl acetate (=99.5% purity) or Dichloromethane (=99.9% purity)

Nitrogen gas
Procedure:

¢ In a two-necked round-bottom flask equipped with a magnetic stirrer and a reflux condenser,
dissolve equimolar amounts of 1-methylimidazole and 1-bromohexadecane in a suitable
solvent such as ethyl acetate or dichloromethane.[5][7][8]
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e The reaction mixture is stirred under a nitrogen atmosphere at a controlled temperature,
typically around 65 °C, for 24 hours.[5]

 After the reaction is complete, the mixture is cooled to room temperature.

e The resulting product is filtered and washed multiple times with ethyl acetate to remove any
unreacted starting materials.[5]

e The purified solid is then dried under vacuum at approximately 40 °C for 24 hours to yield 1-
hexadecyl-3-methylimidazolium bromide as a white powder.[5]

e The final product's structure and purity can be confirmed using analytical techniques such as
NMR (Nuclear Magnetic Resonance) and FTIR (Fourier-Transform Infrared Spectroscopy).
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Synthesis of [C16mim]Br.

Thermal Stability
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[C16mim]Br exhibits good thermal stability, a characteristic feature of many ionic liquids.[1]
Thermogravimetric analysis (TGA) is the standard method for evaluating its thermal
decomposition.

Experimental Protocol: Thermogravimetric Analysis
(TGA)

Instrument:
e Thermogravimetric Analyzer (e.g., TGA-Q500)
Procedure:

e Place a small, accurately weighed sample (typically 5-10 mg) of [C16mim]Br into a tared
TGA pan (e.g., platinum or alumina).

» Place the pan into the TGA furnace.

» Heat the sample under a controlled atmosphere, typically flowing nitrogen, to prevent
oxidative degradation.[9]

o The sample is heated at a constant rate (e.g., 10 °C/min) over a specified temperature range
(e.g., from room temperature to 600 °C).

e The weight loss of the sample is recorded as a function of temperature. The onset of
decomposition is determined from the resulting TGA curve.

A study on similar 1-alkyl-3-methylimidazolium bromide ionic liquids showed that decomposition
often begins at temperatures significantly lower than the onset temperature determined by fast-
scan TGA, especially during long-term isothermal studies.[9] The hygroscopic nature of
[C16mim]Br can also affect its thermal stability, with the presence of water potentially lowering
the onset of degradation.[5]

Surfactant Properties and Micelle Formation

The amphiphilic nature of [C16mim]Br, with its hydrophilic imidazolium head and a long
hydrophobic hexadecyl tail, allows it to act as a surfactant.[1][2] In agueous solutions, above a

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.nbinno.com/article/other-organic-chemicals/understanding-properties-1-hexadecyl-3-methylimidazolium-bromide-research-pc
https://www.researchgate.net/publication/202142023_Thermal_Stability_and_Moisture_Uptake_of_1-Alkyl-3-methylimidazolium_Bromide
https://www.researchgate.net/publication/202142023_Thermal_Stability_and_Moisture_Uptake_of_1-Alkyl-3-methylimidazolium_Bromide
https://pmc.ncbi.nlm.nih.gov/articles/PMC9965557/
https://www.nbinno.com/article/other-organic-chemicals/understanding-properties-1-hexadecyl-3-methylimidazolium-bromide-research-pc
https://www.nbinno.com/article/other-organic-chemicals/choosing-right-ionic-liquid-focus-1-hexadecyl-3-methylimidazolium-bromide-pc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

certain concentration known as the critical micelle concentration (CMC), these molecules self-
assemble into micelles.[10]

Table 2: Surfactant Properties of Imidazolium-Based

lonic Liquids
Critical Micelle

lonic Liquid Concentration Method Conditions Reference
(CMC)

1-Hexadecyl-3-
methylimidazoliu [11]

m chloride
1-Dodecyl-3- o
o ] Conductivity, Aqueous,
methylimidazoliu ] [12]
] Surface Tension 293.15-308.15 K
m chloride

1-Tetradecyl-3- o
o ) Conductivity, Aqueous,
methylimidazoliu ) [13]
) Surface Tension 298.15-318.15 K
m bromide

Note: Specific CMC values for [C16mim]Br were not consistently found across the searched
literature, but related compounds are listed for comparison.

Experimental Protocol: Determination of Critical Micelle
Concentration (CMC)

The CMC can be determined by monitoring a physical property of the surfactant solution that
changes abruptly at the point of micelle formation. Common methods include surface tension,
conductivity, and fluorescence spectroscopy.[10][12]

Conductivity Method:
e Prepare a series of aqueous solutions of [C16mim]Br with varying concentrations.

e Measure the specific conductivity of each solution at a constant temperature.
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» Plot the specific conductivity versus the concentration of [C16mim]Br.

e The plot will typically show two linear regions with different slopes. The intersection of these
two lines corresponds to the CMC.[12]
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Micelle Formation of [C16mim]Br.

Antimicrobial and Cytotoxic Activity

Imidazolium-based ionic liquids, particularly those with longer alkyl chains like [C16mim]Br,
have demonstrated significant antimicrobial and cytotoxic properties.[14][15] The antimicrobial
efficacy generally increases with the length of the alkyl chain.[15][16]

Table 3: Antimicrobial and Cytotoxic Activity Profile
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Organism/Cell Line  Activity Key Findings References

[C16mim]Cl was
highly effective in
eliminating viable cells

Candida tropicalis Antifungal o
in biofilms at much
lower concentrations
than chlorhexidine.
1-hexadecyl-3-
Human leukemia cell ) methylimidazolium
) Cytotoxic ] ) [14]
lines chloride showed high

activity.

Antimicrobial activity
increases with alkyl
Antimicrobial chain length, with a [15][16]

Various Bacteria and

Fungi ]
potential cut-off effect

at C16 or C18.

Experimental Protocol: Minimum Inhibitory
Concentration (MIC) Assay

Principle: The MIC is the lowest concentration of an antimicrobial agent that prevents visible
growth of a microorganism after overnight incubation.

Procedure (Broth Microdilution Method):
e Prepare a stock solution of [C16mim]Br in a suitable solvent.

 In a 96-well microtiter plate, perform serial two-fold dilutions of the [C16mim]Br stock solution
in a liquid growth medium appropriate for the test microorganism.

¢ Inoculate each well with a standardized suspension of the test microorganism (e.g., bacteria
or fungi).

 Include positive (microorganism with no [C16mim]Br) and negative (medium only) controls.
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 Incubate the plate under appropriate conditions (e.g., 37 °C for 24 hours for bacteria).

 After incubation, visually inspect the wells for turbidity (growth). The MIC is the lowest
concentration of [C16mim]Br at which no growth is observed.

Applications in Drug Development and Research

The unique properties of [C16mim]Br make it a versatile compound in various research and
development areas:

o Drug Delivery: Its surfactant properties suggest potential use in formulations for drug
solubilization and as a component of microemulsions.[17]

e Antimicrobial Agent: Its potent activity against a range of microbes, including those forming
biofilms, makes it a candidate for the development of new disinfectants and antiseptics.[11]
[15]

o Catalysis and Synthesis: Like other ionic liquids, it can serve as a green solvent and catalyst
in organic synthesis.[2]

o Extraction: Aqueous solutions of [C16mim]Br have been successfully used for the extraction
of organic molecules, such as polycyclic aromatic hydrocarbons, from environmental
samples.[18][19]

Safety and Handling

[C16mim]Br requires careful handling in a laboratory setting. It is advisable to work in a well-
ventilated area and wear appropriate personal protective equipment (PPE), including gloves
and safety glasses, to avoid skin and eye contact.[20] Store the compound in a tightly sealed
container in a cool, dry place away from oxidizing agents.[21][22] In case of ingestion, rinse the
mouth with water and seek immediate medical attention; do not induce vomiting.[20]

Studies on related imidazolium ionic liquids have indicated potential toxicity to aquatic
organisms, causing oxidative stress and DNA damage in zebrafish at certain concentrations.
[23][24] Therefore, proper disposal and environmental considerations are crucial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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